- Palladium-Catalyzed Hydroxycarbonylation of (Hetero)aryl Halides for DNA-Encoded Chemical Library Synthesis, Bioconjugate Chemistry, 2019, 30(8), 2209-2215
Cas no 958452-21-6 (4-Chloro-5-(trifluoromethyl)pyrimidine)
958452-21-6 structure
Product Name:4-Chloro-5-(trifluoromethyl)pyrimidine
CAS No:958452-21-6
MF:C5H2ClF3N2
MW:182.530990123749
CID:4723294
PubChem ID:54052695
Update Time:2024-10-25
4-Chloro-5-(trifluoromethyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-5-(trifluoromethyl)pyrimidine
- Pyrimidine, 4-chloro-5-(trifluoromethyl)-
- 4-Chloro-5-(trifluoromethyl)pyrimidine (ACI)
- MDNYDIHNUDMMST-UHFFFAOYSA-N
- SCHEMBL1374977
- SB57604
- F53370
- 958452-21-6
- 4-Chloro-5-(trifluoromethyl)pyrimidine
-
- Inchi： 1S/C5H2ClF3N2/c6-4-3(5(7,8)9)1-10-2-11-4/h1-2H
- InChI Key： MDNYDIHNUDMMST-UHFFFAOYSA-N
- SMILES： ClC1C(=CN=CN=1)C(F)(F)F
Computed Properties
- Exact Mass: 181.9858603g/mol
- Monoisotopic Mass: 181.9858603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8
- XLogP3: 2
4-Chloro-5-(trifluoromethyl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM531020-250mg |
4-Chloro-5-(trifluoromethyl)pyrimidine |
958452-21-6 | 95% | 250mg |
$401 | 2024-07-18 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD00614-5g |
4-chloro-5-(trifluoromethyl)pyrimidine |
958452-21-6 | 95% | 5g |
$2690 | 2023-09-07 | |
| Alichem | A039002034-250mg |
4-Chloro-5-(trifluoromethyl)pyrimidine |
958452-21-6 | 98% | 250mg |
$898.60 | 2023-08-31 | |
| Alichem | A039002034-500mg |
4-Chloro-5-(trifluoromethyl)pyrimidine |
958452-21-6 | 98% | 500mg |
$1165.54 | 2023-08-31 | |
| Alichem | A039002034-1g |
4-Chloro-5-(trifluoromethyl)pyrimidine |
958452-21-6 | 98% | 1g |
$2206.43 | 2023-08-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBRL483-100mg |
4-chloro-5-(trifluoromethyl)pyrimidine |
958452-21-6 | 97% | 100mg |
￥1260.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBRL483-250mg |
4-chloro-5-(trifluoromethyl)pyrimidine |
958452-21-6 | 97% | 250mg |
￥2520.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBRL483-500mg |
4-chloro-5-(trifluoromethyl)pyrimidine |
958452-21-6 | 97% | 500mg |
￥4212.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBRL483-1g |
4-chloro-5-(trifluoromethyl)pyrimidine |
958452-21-6 | 97% | 1g |
￥6984.0 | 2024-04-16 | |
| Ambeed | A134085-100mg |
4-Chloro-5-(trifluoromethyl)pyrimidine |
958452-21-6 | 95% | 100mg |
$559.0 | 2025-04-14 |
4-Chloro-5-(trifluoromethyl)pyrimidine Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Acetonitrile , Water ; 16 h, pH 9.5, rt → 45 °C
1.2 Reagents: Sodium chloride Solvents: Ethanol ; overnight, -20 °C
1.3 Reagents: Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol , Water ; 15 h, 80 °C
1.2 Reagents: Sodium chloride Solvents: Ethanol ; overnight, -20 °C
1.3 Reagents: Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol , Water ; 15 h, 80 °C
Reference
4-Chloro-5-(trifluoromethyl)pyrimidine Raw materials
4-Chloro-5-(trifluoromethyl)pyrimidine Preparation Products
4-Chloro-5-(trifluoromethyl)pyrimidine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
958452-21-6 (4-Chloro-5-(trifluoromethyl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
